Cas no 1797630-04-6 (3-methyl-N-{3-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-3-oxopropyl}benzene-1-sulfonamide)

• Product Name: 3-methyl-N-{3-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-3-oxopropyl}benzene-1-sulfonamide
• CAS No: 1797630-04-6
• MF: C₁₉H₃₀N₂O₅S₂
• MW: 430.581902980804
• CID: 5371545
• Update Time: 2025-10-28

3-methyl-N-{3-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-3-oxopropyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-[3-[4-(2-methylpropylsulfonyl)piperidin-1-yl]-3-oxopropyl]benzenesulfonamide
• 3-methyl-N-{3-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-3-oxopropyl}benzene-1-sulfonamide

• Inchi： 1S/C19H30N2O5S2/c1-15(2)14-27(23,24)17-8-11-21(12-9-17)19(22)7-10-20-28(25,26)18-6-4-5-16(3)13-18/h4-6,13,15,17,20H,7-12,14H2,1-3H3
• InChI Key： VCLHXHPEIYLJFR-UHFFFAOYSA-N
• SMILES： C1(S(NCCC(N2CCC(S(CC(C)C)(=O)=O)CC2)=O)(=O)=O)=CC=CC(C)=C1

Additional information on 3-methyl-N-{3-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-3-oxopropyl}benzene-1-sulfonamide

3-Methyl-N-{3-[4-(2-Methylpropanesulfonyl)piperidin-1-yl]-3-oxopropyl}benzene-1-sulfonamide (CAS No. 1797630-04-6): An Overview of a Promising Compound in Medicinal Chemistry

3-Methyl-N-{3-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-3-oxopropyl}benzene-1-sulfonamide (CAS No. 1797630-04-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, belongs to the class of sulfonamides and features a complex molecular structure that includes a piperidine ring and a sulfonyl group. The unique combination of these functional groups endows the compound with a range of biological activities, making it a subject of extensive research.

The chemical structure of 3-methyl-N-{3-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-3-oxopropyl}benzene-1-sulfonamide is characterized by its central benzene ring, which is substituted with a methyl group and a sulfonamide moiety. The sulfonamide group is attached to an alkyl chain that further contains a piperidine ring substituted with a 2-methylpropanesulfonyl group. This intricate arrangement of functional groups contributes to the compound's pharmacological properties, including its ability to interact with specific biological targets.

Recent studies have highlighted the potential of 3-methyl-N-{3-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-3-oxopropyl}benzene-1-sulfonamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways and are often implicated in the development and progression of diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 3-methyl-N-{3-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-3-oxopropyl}benzene-1-sulfonamide has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are critical mediators of inflammation. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 3-methyl-N-{3-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-3-oxopropyl}benzene-1-sulfonamide have also been studied extensively. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effective use as a therapeutic agent. The compound's high oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-methyl-N-{3-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-3-oxopropyl}benzene-1-sulfonamide in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The potential applications of 3-methyl-N-{3-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-3-oxopropyl}benzene-1-sulfonamide extend beyond its primary therapeutic uses. The compound's unique chemical structure and biological activities make it an excellent candidate for use in drug discovery and development programs. Researchers are exploring its utility as a tool compound for probing biological pathways and identifying new drug targets.

In conclusion, 3-methyl-N-{3-[4-(2-methylpropanesulfonyl)piperidin-1-yl]-3-oxopropyl}benzene-1-sulfonamide (CAS No. 1797630-04-6) represents a promising compound in the field of medicinal chemistry. Its potential as an inhibitor of key enzymes, anti-inflammatory agent, and tool for drug discovery underscores its significance in ongoing research efforts. As clinical trials continue to advance, this compound holds great promise for addressing unmet medical needs and improving patient outcomes.